1-O-Tert-butyl 3-O-methyl (3S,4R)-4-thiophen-3-ylpyrrolidine-1,3-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 3-O-methyl (3S,4R)-4-thiophen-3-ylpyrrolidine-1,3-dicarboxylate
• InChI: InChI=1S/C15H21NO4S/c1-15(2,3)20-14(18)16-7-11(10-5-6-21-9-10)12(8-16)13(17)19-4/h5-6,9,11-12H,7-8H2,1-4H3/t11-,12+/m0/s1
• InChI Key: HCWJDMRSNOZEIG-NWDGAFQWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)OC)C2=CSC=C2
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)C(=O)OC)C2=CSC=C2
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

1-O-Tert-butyl 3-O-methyl (3S,4R)-4-thiophen-3-ylpyrrolidine-1,3-dicarboxylate, also known as 1-TBMP, is a novel compound that has recently been the focus of much scientific research. 1-TBMP is a heterocyclic compound with a novel structure that has a wide range of potential applications in the scientific and medical fields.

Scientific Research Applications

Metabolism and Pharmacokinetics

• CYP2C8 and CYP3A Mediated Metabolism : CP-533,536, a compound containing a tert-butyl moiety, is metabolized by human P450s: CYP3A4, CYP3A5, and CYP2C8. This compound is developed for aiding bone fractures healing and undergoes complex metabolic pathways involving oxidation and N-dealkylation, highlighting the importance of understanding drug metabolism in pharmaceutical development (Prakash et al., 2008).

Catalysis and Synthesis

• Use in Asymmetric Hydrogenation : Tert-butylmethylphosphino groups in ligands have been utilized for rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes. This approach is significant for producing chiral pharmaceutical ingredients, indicating the role of tert-butyl groups in catalysis (Imamoto et al., 2012).

Chemical Synthesis and Characterization

• α-Amidoalkylation : Compounds with tert-butyl esters have been used in α-amidoalkylation reactions, demonstrating the utility of tert-butyl groups in synthetic organic chemistry (Dobrev et al., 1992).
• Crystal Structure Analysis : The crystal structure of tert-butyl containing compounds is often studied to understand their molecular conformation and interactions, which is crucial for drug design and material science (Naveen et al., 2007).

Material Science

• Supramolecular Arrangement : Tert-butyl groups in 3-oxopyrrolidines influence their supramolecular arrangement, showcasing the importance of tert-butyl groups in material science for developing structures with specific properties (Samipillai et al., 2016).

Pharmacology and Drug Development

• Antithrombin Activity : Tert-butyl pyrrolidine derivatives have been synthesized and studied for potential antithrombin activity. This highlights the role of tert-butyl groups in developing new therapeutic agents (Ayan et al., 2013).